CYCLO(-D-PHE-HIS-TRP-ALA-VAL-GLY-HIS-LEU-LEU)
CYCLO(-D-PHE-HIS-TRP-ALA-VAL-GLY-HIS-LEU-LEU)
Brand Name:
Vulcanchem
CAS No.:
143578-65-8
VCID:
VC0173853
InChI:
InChI=1S/C54H72N14O9/c1-29(2)17-39-49(72)63-40(18-30(3)4)50(73)65-41(19-33-13-9-8-10-14-33)51(74)67-44(22-36-25-56-28-60-36)53(76)66-42(20-34-23-57-38-16-12-11-15-37(34)38)48(71)61-32(7)47(70)68-46(31(5)6)54(77)58-26-45(69)62-43(52(75)64-39)21-35-24-55-27-59-35/h8-16,23-25,27-32,39-44,46,57H,17-22,26H2,1-7H3,(H,55,59)(H,56,60)(H,58,77)(H,61,71)(H,62,69)(H,63,72)(H,64,75)(H,65,73)(H,66,76)(H,67,74)(H,68,70)/t32-,39-,40-,41+,42-,43-,44-,46-/m0/s1
SMILES:
CC1C(=O)NC(C(=O)NCC(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CC2=CNC3=CC=CC=C32)CC4=CN=CN4)CC5=CC=CC=C5)CC(C)C)CC(C)C)CC6=CN=CN6)C(C)C
Molecular Formula:
C54H72N14O9
Molecular Weight:
1061.259
CYCLO(-D-PHE-HIS-TRP-ALA-VAL-GLY-HIS-LEU-LEU)
CAS No.: 143578-65-8
Main Products
VCID: VC0173853
Molecular Formula: C54H72N14O9
Molecular Weight: 1061.259
| CAS No. | 143578-65-8 |
|---|---|
| Product Name | CYCLO(-D-PHE-HIS-TRP-ALA-VAL-GLY-HIS-LEU-LEU) |
| Molecular Formula | C54H72N14O9 |
| Molecular Weight | 1061.259 |
| IUPAC Name | (3S,6S,9S,12S,15R,18S,21S,24S)-15-benzyl-12,24-bis(1H-imidazol-5-ylmethyl)-9-(1H-indol-3-ylmethyl)-6-methyl-18,21-bis(2-methylpropyl)-3-propan-2-yl-1,4,7,10,13,16,19,22,25-nonazacycloheptacosane-2,5,8,11,14,17,20,23,26-nonone |
| Standard InChI | InChI=1S/C54H72N14O9/c1-29(2)17-39-49(72)63-40(18-30(3)4)50(73)65-41(19-33-13-9-8-10-14-33)51(74)67-44(22-36-25-56-28-60-36)53(76)66-42(20-34-23-57-38-16-12-11-15-37(34)38)48(71)61-32(7)47(70)68-46(31(5)6)54(77)58-26-45(69)62-43(52(75)64-39)21-35-24-55-27-59-35/h8-16,23-25,27-32,39-44,46,57H,17-22,26H2,1-7H3,(H,55,59)(H,56,60)(H,58,77)(H,61,71)(H,62,69)(H,63,72)(H,64,75)(H,65,73)(H,66,76)(H,67,74)(H,68,70)/t32-,39-,40-,41+,42-,43-,44-,46-/m0/s1 |
| Standard InChIKey | YCWICBJULPNZMO-AGTGWIOXSA-N |
| SMILES | CC1C(=O)NC(C(=O)NCC(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CC2=CNC3=CC=CC=C32)CC4=CN=CN4)CC5=CC=CC=C5)CC(C)C)CC(C)C)CC6=CN=CN6)C(C)C |
| PubChem Compound | 131848065 |
| Last Modified | Nov 14 2021 |
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